1-Butanaminium, N,N,N-trimethyl-

• CAS No.: 7685-30-5
• Molecular Formula: C7H18N+
• Molecular Weight: 116.22 g/mol
• IUPAC Name: butyl(trimethyl)azanium
• InChI: InChI=1S/C7H18N/c1-5-6-7-8(2,3)4/h5-7H2,1-4H3/q+1
• InChI Key: IUNCEDRRUNZACO-UHFFFAOYSA-N
• SMILES: CCCC[N+](C)(C)C
• Synonyms: 1-butyltrimethylammonium; 1-butyltrimethylammonium acetate; 1-butyltrimethylammonium bromide; 1-butyltrimethylammonium chloride; 1-butyltrimethylammonium hydroxide; 1-butyltrimethylammonium iodide

Description

1-Butanaminium, N,N,N-trimethyl- is an organic compound with the chemical formula C7H18N+. It is a quaternary ammonium compound, which means it contains a positively charged nitrogen atom bonded to four organic groups. This compound is often found in its bromide or chloride salt forms, such as 1-Butanaminium, N,N,N-trimethyl- bromide or 1-Butanaminium, N,N,N-trimethyl- chloride .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Butanaminium, N,N,N-trimethyl- can be synthesized through the reaction of trimethylamine with butyl halides. For example, the reaction of trimethylamine with 1-chlorobutane or 1-bromobutane in an organic solvent like acetone can yield 1-Butanaminium, N,N,N-trimethyl- chloride or bromide .

Industrial Production Methods

Industrial production of 1-Butanaminium, N,N,N-trimethyl- often involves the same basic synthetic route but on a larger scale. The reaction is typically carried out in a controlled environment to ensure high yield and purity. The product is then purified through crystallization or distillation .

Chemical Reactions Analysis

Types of Reactions

1-Butanaminium, N,N,N-trimethyl- primarily undergoes substitution reactions due to the presence of the quaternary ammonium group. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions

Substitution Reactions: Common reagents include halides like chloride or bromide. The reaction typically occurs in an organic solvent at room temperature.

Oxidation and Reduction: These reactions require specific oxidizing or reducing agents and are usually carried out under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reacting 1-Butanaminium, N,N,N-trimethyl- with a halide can yield the corresponding halide salt .

Scientific Research Applications

1-Butanaminium, N,N,N-trimethyl- has a wide range of applications in scientific research:

Chemistry: Used as a phase transfer catalyst in organic synthesis.

Biology: Employed in the study of cell membrane dynamics due to its surfactant properties.

Medicine: Investigated for its potential use in drug delivery systems.

Industry: Utilized in the production of detergents, fabric softeners, and emulsifiers .

Mechanism of Action

The mechanism by which 1-Butanaminium, N,N,N-trimethyl- exerts its effects is primarily through its interaction with cell membranes. The positively charged ammonium group interacts with the negatively charged components of the cell membrane, altering its properties and functions .

Comparison with Similar Compounds

Similar Compounds

• 1-Butanaminium, N,N,N-trimethyl- chloride
• 1-Butanaminium, N,N,N-trimethyl- bromide
• 1-Butanaminium, N,N,N-trimethyl- hydroxide

Uniqueness

1-Butanaminium, N,N,N-trimethyl- is unique due to its specific structure, which imparts distinct surfactant properties. This makes it particularly useful in applications requiring phase transfer catalysis and membrane interaction studies .